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Compound of Interest

Compound Name: 4-Cyanobenzoic acid

Cat. No.: B119535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 4-cyanobenzoic acid (4-CNBA), a molecule of significant interest in pharmaceutical and
materials science research. This document collates available experimental data, details the
methodologies for their determination, and presents logical workflows for thermodynamic
analysis.

Core Thermodynamic Properties

4-Cyanobenzoic acid (CsHsNO2) is a white crystalline solid at room temperature, a
characteristic attributed to strong intermolecular forces, including hydrogen bonding and van
der Waals interactions within its crystal lattice.[1] A summary of its fundamental
physicochemical and thermodynamic properties is presented below.

Table 1: Fundamental Physicochemical Properties of 4-
Cyanobenzoic Acid
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Property Value Source
Molecular Formula CsHsNO2 [1112]
Molecular Weight 147.13 g/mol [2][3]
_ _ 219-224 °C (with
Melting Point B [3]
decomposition)

pKa (at 25 °C) 3.55 [4]
Water Solubility (at 20 °C) ~1.2 g/lL [3]

Table 2: Standard Molar Thermodynamic Properties of 4-

: | ic Acid at 298

Property Symbol Value Method Source
Static Bomb
Standard Molar )
Enthal ¢ AH(g) -157.1+1.4 Combustion 5]
nthalpy o °
?y 9 kJ-mol~? Calorimetry &
Formation (gas) o
Sublimation
Standard Molar Derived from
Knudsen
Enthalpy of AsubH° Vapor Pressure ) [6]
T Effusion Method
Sublimation Measurements
Standard Molar Derived from
Knudsen
Entropy of AsubS® Vapor Pressure ) [6]
o Effusion Method
Sublimation Measurements
Standard Molar .
) Derived from
Gibbs Free Knudsen
AsubG® Vapor Pressure ) [6]
Energy of Effusion Method
R Measurements
Sublimation

Note: Specific experimental values for the standard molar entropy and Gibbs free energy of

formation in the solid phase, and the solid-phase heat capacity are not readily available in the

surveyed literature. The sublimation thermodynamic properties were derived from vapor

pressure data, but the explicit values were not stated in the available abstract.
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Experimental Protocols

The determination of the thermodynamic properties of 4-cyanobenzoic acid involves several
key experimental techniques. The following sections provide detailed methodologies for these

crucial experiments.

Determination of Enthalpy of Formation by Bomb
Calorimetry

The standard molar enthalpy of formation in the condensed phase is determined using static
bomb combustion calorimetry. This technique measures the heat released during the complete
combustion of the substance in a high-pressure oxygen environment.

Workflow for Bomb Calorimetry:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b119535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

(

)

O
\
Bomb Assembl};'and Combustion

(

)

Data Acquisiti%n and Analysis

change of the water

C\/Ionitor and record the temperaturej

\4

fuse ignition energy

C:orrect for heat exchange ancD

Y

[Calculate the he

at of combustiorD

\4

of formation

Cjetermine the standard enthalp)D

Click to download full resolution via product page

Figure 1: Workflow for Bomb Calorimetry.
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Detailed Methodology:

o Sample Preparation: A pellet of 4-cyanobenzoic acid (approximately 0.5-1.0 g) is prepared
and its mass is accurately determined.[7] The pellet is then placed in a crucible, typically
made of platinum, inside the combustion bomb.

e Bomb Assembly: A small, known amount of water (e.g., 1 mL) is added to the bottom of the
bomb to ensure that the water formed during combustion is in the liquid state.[7] The bomb is
then sealed, purged of air, and pressurized with pure oxygen to approximately 30
atmospheres.

o Calorimetry: The prepared bomb is placed in a calorimeter bucket containing a precisely
measured quantity of water. The system is allowed to reach thermal equilibrium.

o Combustion and Measurement: The sample is ignited by passing an electric current through
a fuse wire. The temperature of the water in the calorimeter is monitored and recorded at
regular intervals before, during, and after combustion to determine the temperature change.

e Corrections and Calculations: The raw temperature data is corrected for heat exchange with
the surroundings and the heat released by the ignition of the fuse wire. The heat of
combustion at constant volume (AU) is then calculated using the heat capacity of the
calorimeter system, which is determined by calibrating with a standard substance of known
heat of combustion, such as benzoic acid.[8][9] The enthalpy of combustion (AH) is then
calculated from AU. Finally, the standard molar enthalpy of formation (AfH°) is derived using
Hess's law.

Determination of Sublimation Enthalpy by Knudsen
Effusion Method

The vapor pressure of 4-cyanobenzoic acid, a low-volatility solid, can be measured using the
Knudsen effusion method. From the temperature dependence of the vapor pressure, the
enthalpy of sublimation can be determined.

Workflow for Knudsen Effusion Method:
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Figure 2: Workflow for Knudsen Effusion Method.
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Detailed Methodology:

Sample Preparation and Setup: A small amount of crystalline 4-cyanobenzoic acid is
placed in a Knudsen cell, which is a small container with a precisely machined orifice of
known area. This cell is then placed inside a high-vacuum chamber.

Measurement: The cell is heated to a constant, accurately measured temperature. In the
high vacuum, the substance sublimes and the vapor effuses through the orifice. The rate of
mass loss of the sample is measured over a period of time using a sensitive microbalance.
[10][11]

Data Collection: This measurement is repeated at several different temperatures within a
specific range (e.g., 355.14 K to 373.28 K for 4-cyanobenzoic acid).[6]

Calculation of Vapor Pressure: The vapor pressure (P) at each temperature (T) is calculated
from the rate of mass loss using the Hertz-Knudsen equation, which relates the rate of
effusion to the vapor pressure, orifice area, and molecular weight of the substance.

Determination of Sublimation Enthalpy: The enthalpy of sublimation (AsubH°®) is determined
from the temperature dependence of the vapor pressure using the Clausius-Clapeyron
equation. A plot of the natural logarithm of the vapor pressure (In P) versus the inverse of the
absolute temperature (1/T) yields a straight line with a slope equal to -AsubH®°/R, where R is
the ideal gas constant. From this, the standard molar entropy (AsubS°) and Gibbs free
energy (AsubG®) of sublimation can also be derived.[12]

Solubility and Dissolution Thermodynamics

The solubility of 4-cyanobenzoic acid is a critical parameter in drug development, influencing
its bioavailability and formulation. Its solubility is dependent on the solvent polarity and the pH
of the medium.[1][3]

Qualitative Solubility Profile:
» High Solubility: In polar protic solvents such as water and alcohols.[1]

» Moderate to Low Solubility: In non-polar aprotic solvents like hydrocarbons.[1]
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e pH-Dependent Solubility: The solubility in agueous solutions significantly increases at higher
pH values due to the deprotonation of the carboxylic acid group to form the more soluble
carboxylate anion.[1]

A guantitative understanding of the dissolution process can be achieved by studying the
solubility at different temperatures and subsequently calculating the thermodynamic
parameters of dissolution, such as the enthalpy (AH°sol), entropy (AS°sol), and Gibbs free
energy (AG°sol) of solution.

Logical Flow for Determining Dissolution Thermodynamics:
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Experimental Measurement
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Figure 3: Logical Flow for Determining Dissolution Thermodynamics.

Conclusion

This technical guide has summarized the key thermodynamic properties of 4-cyanobenzoic
acid and detailed the experimental methodologies for their determination. The provided data
and workflows offer a valuable resource for researchers, scientists, and drug development
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professionals working with this important compound. Further research to experimentally
determine the solid-phase heat capacity and to obtain more extensive quantitative solubility
data in various solvents would provide a more complete thermodynamic profile of 4-
cyanobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

